3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-chlorophenyl)-4-methyl-

Specification

• CAS No.: 116114-20-6
• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4-methyl-1H-1,2,4-triazol-5-one
• Standard InChI: InChI=1S/C9H8ClN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
• Standard InChI Key: FMUWJXJGJZXYJN-UHFFFAOYSA-N
• SMILES: CN1C(=NNC1=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: CN1C(=NNC1=O)C2=CC=C(C=C2)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s systematic name, 3H-1,2,4-triazol-3-one, 2,4-dihydro-5-(4-chlorophenyl)-4-methyl-, reflects its core structure: a five-membered triazole ring with one oxygen atom forming a ketone group. The substituents include:

• 4-Methyl group: Attached to position 4 of the triazolone ring.

• 4-Chlorophenyl group: A benzene ring substituted with a chlorine atom at the para position, linked to position 5 of the heterocycle.

The molecular formula is C₉H₈ClN₃O, with a molecular weight of 209.63 g/mol. Its IUPAC name is 5-(4-chlorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one.

Property	Value (Analog Estimates)
Density	1.3–1.5 g/cm³
Melting Point	160–175°C
Boiling Point	Not reported
Solubility	Low in water
LogP (Partition Coeff.)	~2.1

The presence of the chlorophenyl group enhances lipophilicity, suggesting moderate solubility in organic solvents like ethanol or dimethyl sulfoxide.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 5-(4-chlorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one likely follows established methods for triazolone derivatives. A representative route involves:

• Hydrazide Formation: Reaction of 4-chlorobenzoyl chloride with methyl hydrazine to form a substituted hydrazide intermediate.

• Cyclization: Treatment with alkaline agents (e.g., NaOH) to induce ring closure, forming the triazolone core.

• Purification: Crystallization from ethanol or aqueous ethanol to isolate the pure compound.

Key reaction steps:

$$\text{4-Chlorobenzoyl chloride} + \text{Methyl hydrazine} \rightarrow \text{Hydrazide intermediate} \xrightarrow{\text{NaOH}} \text{Triazolone derivative}$$

This method aligns with protocols used for structurally similar compounds, such as 4-amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one.

Optimization Challenges

• Regioselectivity: Ensuring proper substituent placement during cyclization requires precise temperature and pH control.

• Yield Improvement: Reported yields for analogous reactions range from 60% to 75%, necessitating solvent optimization.

Pharmacological Profile

Antimicrobial Activity

Though direct studies on this compound are absent, structurally related 1,2,4-triazol-3-one derivatives exhibit broad-spectrum antimicrobial properties. For example:

• Gram-positive bacteria: MIC values of 3.91–125 µg/mL against Staphylococcus aureus and Bacillus subtilis.

• Fungal pathogens: Moderate activity against Candida albicans (MIC = 62.5–250 µg/mL).

The 4-chlorophenyl moiety enhances membrane penetration, while the methyl group may stabilize interactions with bacterial enzymes.

Mechanism of Action

Triazolone derivatives inhibit microbial growth via:

• Cell wall synthesis disruption: Interference with penicillin-binding proteins.

• DNA gyrase inhibition: Blocking bacterial DNA replication.

Applications and Industrial Relevance

Pharmaceutical Development

• Antibacterial agents: Potential candidate for treating methicillin-resistant Staphylococcus aureus (MRSA).

• Antifungal formulations: Synergistic use with azole antifungals to combat resistance.

Agricultural Uses

• Fungicides: Chlorophenyl-substituted triazolones are investigated for crop protection against Fusarium species.